Cas no 123769-34-6 (Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-)

• Product Name: Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• CAS No: 123769-34-6
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 195084
• PubChem ID: 766901
• Update Time: 2025-04-19

Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• (4-bromophenyl)-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
• 5954-09-6
• (4-Bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
• 123769-34-6
• BRN 3621353
• Oprea1_405137
• Oprea1_457672
• BIM-0021634.P001
• 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(p-bromobenzoyl)-
• (4-Bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanonato
• DTXSID40924594
• AKOS000605783
• Methanone, (4-bromophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• CBMicro_021589
• CCG-13429

• Inchi： 1S/C16H13BrO3/c17-13-5-2-11(3-6-13)16(18)12-4-7-14-15(10-12)20-9-1-8-19-14/h2-7,10H,1,8-9H2
• InChI Key： KPYCKTBRONJFRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC2=C(C=1)OCCCO2)=O

Computed Properties

• Exact Mass: 332.00481g/mol
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų